![molecular formula C12H9NO4 B068409 Methyl 3,5-diformylindolizine-1-carboxylate CAS No. 163556-04-5](/img/structure/B68409.png)
Methyl 3,5-diformylindolizine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3,5-diformylindolizine-1-carboxylate (CAS# 163556-04-5) is a useful research chemical . It is a carbethoxy derivative of methimazole . Its molecular weight is 231.20 and its molecular formula is C12H9NO4 .
Molecular Structure Analysis
The molecular structure of Methyl 3,5-diformylindolizine-1-carboxylate is represented by the SMILES string: COC(=O)C1=C2C=CC=C(N2C(=C1)C=O)C=O . The InChI key for this compound is ROYXGFIJSNOFGY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Methyl 3,5-diformylindolizine-1-carboxylate has a molecular weight of 231.20 . Its boiling point is 437ºC at 760 mmHg . The density of this compound is 1.407g/cm³ .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to possess antiviral activity . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents . It’s plausible that Methyl 3,5-diformylindolizine-1-carboxylate could also exhibit similar antiviral properties, but further research would be needed to confirm this.
Anti-inflammatory Activity
Indole derivatives have also been found to have anti-inflammatory properties . 3-Methyl-2-phenyl-1-substituted-indole derivatives were synthesized and investigated for anti-inflammatory (in vitro and in vivo) and analgesic activities . Methyl 3,5-diformylindolizine-1-carboxylate, being an indole derivative, might also have potential anti-inflammatory applications.
Anticancer Activity
Indole derivatives have shown promising results in the field of cancer research . They have been found to possess anticancer properties, making them potential candidates for the development of new anticancer drugs . Methyl 3,5-diformylindolizine-1-carboxylate could potentially have similar anticancer properties.
Antioxidant Activity
Indole derivatives are known to possess antioxidant properties . These compounds can neutralize harmful free radicals in the body, thereby preventing oxidative stress and related diseases. Methyl 3,5-diformylindolizine-1-carboxylate might also exhibit antioxidant activity.
Antimicrobial Activity
Indole derivatives have been found to exhibit antimicrobial properties . They have been used in the development of new antimicrobial agents. It’s possible that Methyl 3,5-diformylindolizine-1-carboxylate could also have antimicrobial applications.
Fluorescent Properties
Some indolizine derivatives have excellent fluorescence properties and can be used as organic fluorescent molecules for biological and material applications . Methyl 3,5-diformylindolizine-1-carboxylate, being an indolizine derivative, might also possess similar fluorescent properties.
Safety and Hazards
properties
IUPAC Name |
methyl 3,5-diformylindolizine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO4/c1-17-12(16)10-5-9(7-15)13-8(6-14)3-2-4-11(10)13/h2-7H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYXGFIJSNOFGY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=C(N2C(=C1)C=O)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80394050 |
Source
|
Record name | Methyl 3,5-diformylindolizine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80394050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,5-diformylindolizine-1-carboxylate | |
CAS RN |
163556-04-5 |
Source
|
Record name | Methyl 3,5-diformylindolizine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80394050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.